Cas no 2098086-95-2 (1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine)

• Product Name: 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine
• CAS No: 2098086-95-2
• MF: C₁₀H₁₆F₃N₃
• MW: 235.249352455139
• CID: 5728371
• PubChem ID: 121213623
• Update Time: 2025-06-14

1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• starbld0044982
• 2098086-95-2
• AKOS026724092
• F2198-5210
• 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine

• Inchi： 1S/C10H16F3N3/c1-7(2)5-16-6-8(4-14-3)9(15-16)10(11,12)13/h6-7,14H,4-5H2,1-3H3
• InChI Key： SFLFQFOBJQRMNO-UHFFFAOYSA-N
• SMILES： FC(C1C(CNC)=CN(CC(C)C)N=1)(F)F

Computed Properties

• Exact Mass: 235.12963201g/mol
• Monoisotopic Mass: 235.12963201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine

Comprehensive Overview of 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine (CAS No. 2098086-95-2)

The compound 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine (CAS No. 2098086-95-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a pyrazole core, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

One of the key reasons for the growing interest in 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine is its versatility in synthetic chemistry. The presence of the isobutyl and N-methylmethanamine moieties allows for further functionalization, enabling the creation of derivatives with enhanced pharmacokinetic properties. This adaptability aligns with current trends in fragment-based drug design and small-molecule optimization, which are hot topics in the pharmaceutical industry.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The trifluoromethylpyrazole scaffold is known for its herbicidal and insecticidal activities, making it a candidate for developing next-generation crop protection agents. With the global push toward sustainable agriculture and reduced environmental impact, researchers are keen to explore its efficacy and safety profile.

The synthesis of 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine typically involves multi-step reactions, including condensation and alkylation processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yield and purity, addressing the demand for cost-effective and scalable production methods. These innovations are particularly relevant given the increasing focus on green chemistry and process optimization in the chemical industry.

From a commercial perspective, the compound's CAS No. 2098086-95-2 serves as a critical identifier for procurement and regulatory compliance. Suppliers and manufacturers often highlight its high purity (>98%) and availability in various quantities to meet the needs of research institutions and industrial laboratories. The compound's stability under standard storage conditions further enhances its appeal for long-term studies.

Looking ahead, the potential of 1-(1-isobutyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)-N-methylmethanamine extends beyond current applications. Its role in medicinal chemistry and material science is being explored, with preliminary studies suggesting utility in catalysis and polymer modification. As the scientific community continues to uncover its properties, this compound is poised to remain a focal point of innovation in multiple disciplines.